2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H23N3O2/c1-3-17-7-9-18(10-8-17)12-15(19)16-13-5-4-6-14(11-13)20-2/h4-6,11H,3,7-10,12H2,1-2H3,(H,16,19)
• InChI Key: PKDSFNWRTXQXHV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide, also known as N-phenyl-2-(4-ethylpiperazin-1-yl)acetamide, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been suggested to interact with the GABAergic system, which plays a role in anxiety and mood disorders.
Biochemical and physiological effects:
Studies have shown that this compound exhibits anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been reported to exhibit analgesic effects by reducing pain sensitivity in animal models. In addition, it has been shown to reduce anxiety-like behavior and improve cognitive function in mice.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide in lab experiments is its high purity and good yields obtained through the synthesis method. Additionally, its potential therapeutic applications make it an attractive candidate for further research. However, limitations include the lack of understanding of its exact mechanism of action and the need for further studies to determine its safety and efficacy.

Future Directions

For research on 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide include investigating its potential as an antidepressant and antipsychotic agent in humans. It may also be studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its interaction with the GABAergic system warrants further investigation. Overall, this compound has shown promise as a potential therapeutic agent and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide involves the reaction of 3-methoxybenzoyl chloride with 4-ethylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the final compound. This method has been reported to yield high purity and good yields of the product.

Scientific Research Applications

2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to exhibit anti-inflammatory, analgesic, and anxiolytic effects in animal models. Additionally, it has been investigated for its potential as an antidepressant and antipsychotic agent.